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Abstract
Demeton-s-methyl sulfone is an organophosphate insecticide and a significant metabolite of

the active ingredients demeton-s-methyl and oxydemeton-methyl.[1][2] As the terminal

oxidation product in the metabolic pathway, its environmental fate is of critical importance for

comprehensive risk assessments. This technical guide synthesizes the available data on the

environmental persistence of demeton-s-methyl sulfone, focusing on its degradation in soil

and its potential for hydrolysis and photolysis. Due to a notable scarcity of direct environmental

fate studies on demeton-s-methyl sulfone, this document also incorporates data from its

parent compounds to infer its likely behavior in various environmental compartments.[1][3] The

primary degradation pathways for the demeton family of compounds include microbial

degradation in soil and hydrolysis, particularly under alkaline conditions.[3] Photolysis is

generally considered a minor degradation pathway.[3]

Chemical Identity and Formation
Demeton-s-methyl sulfone (CAS No: 17040-19-6; Molecular Formula: C6H15O5PS2) is

formed in biological and environmental systems through the oxidation of demeton-s-methyl.[4]

[5] This process involves the conversion of the thioether group first to a sulfoxide (oxydemeton-

methyl) and subsequently to the more stable sulfone.[2] This metabolic transformation is a

critical aspect of its environmental presence, as the resulting sulfone is generally more resistant

to further degradation than its precursors.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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